1-Benzyl-D-Proline Hydrochloride (CAS 1844190-02-8): A Comprehensive Technical Guide
1-Benzyl-D-Proline Hydrochloride (CAS 1844190-02-8): A Comprehensive Technical Guide
Executive Summary
As a Senior Application Scientist in medicinal chemistry and molecular design, I frequently encounter chiral building blocks that dictate the stereochemical success of downstream active pharmaceutical ingredients (APIs). 1-Benzyl-D-proline hydrochloride (CAS 1844190-02-8) is a highly specialized, enantiopure cyclic amino acid derivative[1][2]. By functionalizing the secondary amine of D-proline with a benzyl group and stabilizing the molecule as a hydrochloride salt, this compound serves as a critical intermediate. It is predominantly utilized in the synthesis of central nervous system (CNS) therapeutics—specifically Opioid Receptor-Like 1 (ORL1) antagonists—and as a chiral ligand framework for biomimetic transition-metal catalysts[3][4].
This whitepaper provides an in-depth analysis of its physicochemical properties, mechanistic applications, and field-validated experimental workflows designed to ensure high-fidelity synthetic outcomes.
Physicochemical Profiling & Structural Dynamics
The structural anatomy of 1-benzyl-D-proline hydrochloride consists of a rigid pyrrolidine ring, a carboxylic acid at the C2 position with an absolute (2R) configuration, and an N-benzyl protecting/directing group[1][5].
The causality behind utilizing the hydrochloride salt rather than the free zwitterion is threefold:
-
Prevention of Diketopiperazine Formation: Free amino acids with secondary amines are prone to auto-catalytic intermolecular cyclization. The HCl salt protonates the amine, neutralizing its nucleophilicity and ensuring long-term shelf stability.
-
Enhanced Solubility: The salt form significantly improves solubility in polar aprotic solvents (like DMF or DMSO) used in peptide coupling, while remaining easily dissociable under mildly basic conditions.
-
Stereochemical Integrity: The crystalline lattice of the HCl salt prevents spontaneous racemization at the alpha-carbon, preserving the critical D-configuration[5].
Quantitative Data Summary
| Property | Value |
| Chemical Name | 1-benzyl-D-proline hydrochloride |
| CAS Registry Number | 1844190-02-8[2] |
| IUPAC Name | (2R)-1-benzylpyrrolidine-2-carboxylic acid hydrochloride[5] |
| UNII | 2AP2X95APD[1][6] |
| Molecular Formula | C12H16ClNO2 (or C12H15NO2·HCl)[1][2] |
| Molecular Weight | 241.71 g/mol [2][5] |
| Stereochemistry | (2R) / D-configuration[1] |
| SMILES | c1ccc(cc1)CN2CCC[C@@H]2C(=O)O.Cl[1] |
Mechanistic Applications in Advanced Synthesis
Design of ORL1 (Opioid Receptor-Like 1) Antagonists
The ORL1 receptor and its endogenous ligand, nociceptin/orphanin FQ (NC/OFQ), play a pivotal role in pain modulation, reward pathways, and neurological disorders. Random screening hits often lack the necessary binding affinity or blood-brain barrier (BBB) penetrability. However, integrating the N-benzyl-D-proline pharmacophore into spiropiperidine scaffolds yields a novel class of ORL1 antagonists with substantially improved antagonistic activity and brain permeability[3].
The D-proline stereocenter precisely orients the benzyl group into the lipophilic binding pocket of the ORL1 receptor, effectively blocking NC/OFQ binding without triggering the Gi/o protein-coupled cascade[3].
Caption: Mechanism of ORL1 receptor antagonism by N-benzyl-D-proline derivatives.
Chiral Ligands in Biomimetic Catalysis (SOD Mimics)
Beyond drug discovery, 1-benzyl-D-proline is utilized to synthesize pyridine-2,6-dicarboxamide ligands. When complexed with Copper(II), these ligands act as highly efficient Superoxide Dismutase (SOD) mimics[4]. The steric bulk of the N-benzyl group enforces a specific coordination geometry around the Cu(II) center, tuning its redox potential to efficiently catalyze the disproportionation of superoxide anion radicals—a critical function for mitigating oxidative stress in medical applications[4].
Caption: Synthetic pathways and downstream applications of 1-benzyl-D-proline hydrochloride.
Validated Experimental Workflows
To guarantee reproducibility, the following protocols are designed as self-validating systems. Causality for reagent selection and built-in quality control (QC) checkpoints are explicitly detailed.
Protocol A: Synthesis of 1-Benzyl-D-Proline Hydrochloride via Reductive Amination
Rationale: Direct alkylation with benzyl bromide often leads to over-alkylation (quaternary ammonium salt formation). Reductive amination ensures mono-alkylation while preserving the stereocenter.
-
Imine Formation: Suspend 10.0 mmol of D-proline in 30 mL of anhydrous methanol. Add 11.0 mmol (1.1 eq) of benzaldehyde. Stir at room temperature for 2 hours.
-
QC Check: The suspension will gradually clear as the intermediate imine/iminium species forms.
-
-
Controlled Reduction: Cool the reaction mixture to 0°C using an ice bath. Slowly add 12.0 mmol (1.2 eq) of Sodium Triacetoxyborohydride (STAB).
-
Causality: STAB is a mild reducing agent that selectively reduces the iminium ion without reducing unreacted benzaldehyde into benzyl alcohol, minimizing byproducts.
-
-
Quench and Extraction: After 4 hours, quench the reaction with 10 mL of distilled water. Adjust the pH to ~4.0 using 1M HCl to precipitate the zwitterionic free base. Extract with Dichloromethane (3 x 20 mL). Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.
-
Salt Formation: Dissolve the crude N-benzyl-D-proline in 15 mL of anhydrous diethyl ether. Dropwise, add 2M HCl in diethyl ether until precipitation ceases.
-
Causality: The anhydrous environment prevents hydrolysis, and the immediate precipitation of the HCl salt drives the equilibrium, yielding a highly pure, stable solid.
-
-
Isolation: Filter the white precipitate, wash with cold ether, and dry under a high vacuum.
-
Validation Check: Analyze via LC-MS; the presence of the m/z 206 [M+H]+ peak confirms the intact N-benzyl-D-proline mass[7].
-
Protocol B: Amide Coupling for Spiropiperidine Precursors
Rationale: The N-benzyl group creates significant steric hindrance around the C2-carboxylic acid. Standard coupling agents (like EDC/HOBt) often fail or cause epimerization. HATU is required for efficient activation.
-
Activation Phase: In an oven-dried flask under N₂, dissolve 1.0 mmol of 1-benzyl-D-proline hydrochloride in 5 mL of anhydrous DMF. Add 3.0 mmol of N,N-Diisopropylethylamine (DIPEA) followed by 1.2 mmol of HATU.
-
Causality: DIPEA is required in excess to first neutralize the HCl salt of the proline derivative, and then to catalyze the formation of the active ester via HATU.
-
-
Coupling Phase: Stir for 15 minutes until the solution turns pale yellow (indicating active ester formation). Add 1.0 mmol of the target spiropiperidine amine. Stir at room temperature for 12 hours.
-
Workup & Validation: Dilute with 20 mL of Ethyl Acetate. Wash sequentially with saturated NaHCO₃ (2 x 10 mL), 5% LiCl aqueous solution (2 x 10 mL), and brine.
-
Causality: The 5% LiCl wash is a highly specific technique to aggressively pull residual DMF out of the organic layer, preventing baseline drift during subsequent chromatography.
-
-
Purification: Concentrate and purify via silica gel flash chromatography (Eluent: Hexane/EtOAc gradient).
References
-
[1] FDA Global Substance Registration System (GSRS) . N-BENZYL-D-PROLINE HYDROCHLORIDE. DrugFuture / FDA. Available at:[Link]
-
[2] ChemSrc Chemical Database . 1844190-02-8 - 1-benzyl-D-proline hydrochloride. ChemSrc. Available at:[Link]
-
[6] NDC List . UNII 2AP2X95APD - N-BENZYL-D-PROLINE HYDROCHLORIDE. NDC List. Available at:[Link]
-
[5] NIH Inxight Drugs . N-BENZYL-D-PROLINE HYDROCHLORIDE. National Center for Advancing Translational Sciences (NCATS). Available at:[Link]
-
[3] Journal of Medicinal Chemistry . Identification of a Novel Spiropiperidine Opioid Receptor-like 1 Antagonist Class by a Focused Library Approach Featuring 3D-Pharmacophore Similarity. ACS Publications. Available at:[Link]
-
[4] Inorganic Chemistry . Copper(II) Complexes of Pyridine-2,6-dicarboxamide Ligands with High SOD Activity. ACS Publications. Available at:[Link]
